Cas no 711-33-1 (4'-(Trifluoromethyl)propiophenone)

4'-(Trifluoromethyl)propiophenone Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)propan-1-one
• 4'-(Trifluoromethyl)propiophenone
• 1-[4-(trifluoromethyl)phenyl]propan-1-one
• 4-(TRIFLUOROMETHYL)PROPIOPHENONE
• p-(Trifluoromethyl)propiophenone
• 4′-(TrifluoroMethyl)propiophenone
• 1-[4-(Trifluoromethyl)phenyl]-1-propanone
• Ethyl 4-(trifluoromethyl)phenyl ketone
• 4-Trifluoromethylpropiophenone
• p-Trifluoromethylpropiophenone
• 1-Propanone, 1-[4-(trifluoromethyl)phenyl]-
• QFKOWENRSZZLPK-UHFFFAOYSA-N
• 1-(4-trifluoromethyl-phenyl)-propan-1-one
• ghl.PD_Mitscher_leg0.340
• 4'-trifluoromethylpropiophenone
• 4'-(Trifluoromethyl)propiophenone, 99%
• EN300-755165
• DTXSID40221318
• A837089
• CS-W015520
• Z1020765726
• SCHEMBL478183
• SY061741
• 711-33-1
• 1-(4-trifluoromethylphenyl)-1-propanone
• FT-0616942
• MFCD00039231
• AKOS005259461
• SC5007
• FS-1144
• 4 inverted exclamation marka-(Trifluoromethyl)propiophenone
• DB-055493
• +Expand

• MDL： MFCD00039231
• InChIKey： QFKOWENRSZZLPK-UHFFFAOYSA-N
• Inchi： 1S/C10H9F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6H,2H2,1H3
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])C([H])([H])[H])=O)(F)F
• BRN： 1874014

Computed Properties

• Exact Mass: 202.060549g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.060549g/mol
• Monoisotopic Mass: 202.060549g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.29810
• PSA: 17.07000
• Refractive Index: 1.449
• Boiling Point: 216 °C(lit.)
• Melting Point: 36-39 °C (lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Color/Form: Crystals.
• Solubility: Not determined.
• Density: 1.182

4'-(Trifluoromethyl)propiophenone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4'-(Trifluoromethyl)propiophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone